Cas no 1805995-33-8 (Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate
• CAS No: 1805995-33-8
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4857130
• Update Time: 2025-10-28

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)5-4(13(15)16)2-3(6(9)10)7(11)12-5/h2,6H,1H3,(H2,11,12)
• InChI Key： HMEVMIKYOHLCEG-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(=O)OC)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate (CAS No. 1805995-33-8): An Overview

Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate (CAS No. 1805995-33-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate is noteworthy for its incorporation of a difluoromethyl group and a nitro substituent on the pyridine ring. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The presence of the difluoromethyl group in Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate is particularly significant as it can influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates for clinical use.

The nitro group in Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate adds another layer of complexity to its chemical behavior. Nitro groups are known for their electron-withdrawing properties, which can affect the electronic distribution within the molecule and influence its reactivity and biological activity. This feature makes the compound a valuable candidate for exploring new mechanisms of action in drug design.

In terms of synthetic methods, the preparation of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate has been reported in several research papers. One common approach involves the reaction of a suitable pyridine derivative with a fluorinating agent followed by nitration and esterification steps. The detailed synthetic route is crucial for ensuring high yields and purity, which are essential for further biological evaluation.

The biological activity of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate has been investigated in various preclinical studies. Initial screening has shown promising results in terms of its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Moreover, the compound's potential as an antimicrobial agent has also been explored. Preliminary data suggest that Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for developing novel antibiotics to combat drug-resistant infections.

In addition to its therapeutic potential, Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets, providing valuable tools for understanding complex biological processes and validating therapeutic targets.

The safety profile of Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate is an important consideration in its development as a potential drug candidate. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for further clinical evaluation.

Future research on Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more advanced preclinical models. Additionally, efforts to synthesize analogs with improved potency and selectivity will be crucial for advancing this compound towards clinical trials.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-5-nitropyridine-6-carboxylate (CAS No. 1805995-33-8) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for further investigation and development into novel therapeutic agents.